ethyl 7-bromo-5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 7-bromo-5-[(4-ethoxyphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H20BrNO6S/c1-4-26-14-6-8-15(9-7-14)29(24,25)22-13-10-16-18(20(23)27-5-2)12(3)28-19(16)17(21)11-13/h6-11,22H,4-5H2,1-3H3
• InChI Key: WCOVLFTZIWZHPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C(=C2)Br)OC(=C3C(=O)OCC)C
• Molecular Formula: C20H20BrNO6S
• Molecular Weight: 482.3 g/mol

Description

This compound is a benzofuran derivative. Benzofuran is a heterocyclic compound, consisting of fused benzene and furan rings. Benzofuran derivatives are known to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, benzofuran derivatives are known to undergo a variety of chemical reactions. These can include electrophilic aromatic substitution, nucleophilic aromatic substitution, and various other reactions depending on the substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors influencing these properties could include the polarity of the compound, its molecular weight, and the presence of functional groups.

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. For example, some benzofuran derivatives are known to inhibit certain enzymes, while others might interact with various receptors.

Future Directions

Benzofuran derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could involve the synthesis of new benzofuran derivatives, investigation of their biological activities, and development of pharmaceutical applications.